3-Bromo-N-(4-tert-butyl-1-cyanocyclohexyl)pyridine-4-carboxamide

• IUPAC Name: 3-bromo-N-(4-tert-butyl-1-cyanocyclohexyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H22BrN3O/c1-16(2,3)12-4-7-17(11-19,8-5-12)21-15(22)13-6-9-20-10-14(13)18/h6,9-10,12H,4-5,7-8H2,1-3H3,(H,21,22)
• InChI Key: YSYLNJAEELIEPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)(C#N)NC(=O)C2=C(C=NC=C2)Br
• Molecular Formula: C17H22BrN3O
• Molecular Weight: 364.3 g/mol
• CAS No.: 2177059-07-1

Description

This compound is likely an organic molecule that contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), a carboxamide group (a carbonyl group (C=O) attached to a nitrogen), and a bromine atom. The tert-butyl and cyclohexyl groups are types of carbon-based groups known as alkyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, bromine atom, and carboxamide group would all contribute to its overall structure. The tert-butyl group is a bulky group that could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the electron-deficient nature of the pyridine ring and the presence of the bromine atom, which is a good leaving group. The carboxamide group could also participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents, while the nonpolar tert-butyl and cyclohexyl groups could enhance its solubility in nonpolar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or a pesticide, for example, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also involve investigating its physical and chemical properties, safety and hazards, and mechanism of action in more detail.